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Compound of Interest

Compound Name: 4-Pyridineethanol Hydrochloride

CAS No.: 383177-54-6

Cat. No.: B1359274 Get Quote

CAS: 5344-27-4 | Formula: C₇H₉NO | Synonyms: 4-(2-Hydroxyethyl)pyridine, 2-(4-

Pyridyl)ethanol[1][2]

Executive Summary
This technical guide provides a rigorous safety and handling framework for 4-Pyridineethanol, a

pyridine derivative widely used as an intermediate in active pharmaceutical ingredient (API)

synthesis (e.g., Pefpimizole, Betahistine) and polymer modification.

Critical Distinction: unlike its parent compound Pyridine (CAS 110-86-1), 4-Pyridineethanol is

not a highly flammable Class I liquid (Flash Point > 100°C). However, it presents distinct

challenges: it is hygroscopic, acts as a skin and severe eye irritant, and possesses specific

acute toxicity profiles that require strict engineering controls. This guide moves beyond generic

SDS statements to provide field-proven protocols for maintaining compound integrity and

operator safety.

Chemical Profile & Physical Properties
Understanding the physical state is the first step in risk mitigation. 4-Pyridineethanol is a high-

boiling liquid, meaning vapor pressure hazards are lower than Pyridine, but contact risks

remain high.
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Property Value Operational Implication

Physical State
Liquid (Colorless to pale

yellow)

Viscosity changes with

temperature; ensure warm-up

if stored cold.

Boiling Point 224–226 °C

Low volatility at RT; heating

increases inhalation risk

significantly.

Flash Point ~104 °C (Closed Cup)

Combustible (Class IIIB). Not

Flammable, but will burn if

heated.

Density 1.04–1.09 g/cm³
Slightly denser than water;

sinks in aqueous spills.

Solubility Soluble in water, alcohol, ether

Readily absorbed through

moist skin/mucous

membranes.

Stability Hygroscopic

Absorbs atmospheric moisture,

degrading purity and altering

stoichiometry.[3]

Hazard Identification & Toxicology
While less volatile than pyridine, 4-Pyridineethanol is a potent irritant and exhibits moderate

acute toxicity.

GHS Classification[1]
Skin Irritation (Category 2): Causes skin irritation (H315).

Eye Irritation (Category 2A): Causes serious eye irritation (H319).

STOT-SE (Category 3): May cause respiratory irritation (H335).

Toxicological Data
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Acute Oral Toxicity (Rat): LD50 = 3500 mg/kg [1, 4].[4][5][6]

Acute Oral Toxicity (Mouse): LD50 = 2217 mg/kg [1].[4]

Acute Intravenous Toxicity (Mouse): LD50 = 320 mg/kg [1].[4]

Insight: The significant drop in LD50 for intravenous routes highlights the danger of direct

entry into the bloodstream (e.g., via needle stick or open wounds).

Risk Assessment & Engineering Controls
The primary risks are chemical burns/irritation and compound degradation due to moisture.

Workflow Logic: Risk Mitigation
The following diagram outlines the decision-making process for handling 4-Pyridineethanol

safely.
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Task: Handle 4-Pyridineethanol

Is the process heated?

REQUIRED: Fume Hood
(Face Velocity > 100 fpm)

Yes (>40°C)

Permitted: Benchtop
(If < 50mL & Ambient Temp)

No

Select PPE based on Duration

Short Contact (<15 min):
Double Nitrile Gloves

Splash Risk Only

Prolonged/Immersion:
Laminate/Butyl Gloves

Synthesis/Spill Cleanup

Apply Inert Gas (N2/Ar)
Blanket immediately

Click to download full resolution via product page

Figure 1: Decision logic for engineering controls and PPE selection based on thermal

conditions and exposure duration.
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Personal Protective Equipment (PPE)
Gloves:

Standard:Nitrile (Double gloving recommended). 4-Pyridineethanol is an organic base;

while nitrile offers fair splash protection, pyridine derivatives can permeate nitrile over time.

Change immediately upon contamination.[7][8]

High Risk:Laminate Film (Silver Shield) or Butyl Rubber. Required for spill cleanup or

immersion tasks.

Respiratory: If heating above 60°C outside a fume hood (not recommended), use a half-

mask respirator with Organic Vapor (OV) cartridges.

Eyes: Chemical splash goggles. Face shield required if pouring > 1 Liter.

Operational Protocols
Storage & Stability (The "Dry" Chain)
4-Pyridineethanol is hygroscopic.[5] Moisture absorption leads to variable molecular weight

calculations in synthesis and potential side reactions (e.g., hydrolysis of reagents added

subsequently).

Atmosphere: Store under Nitrogen (N₂) or Argon (Ar).[3]

Container: Keep in tightly sealed amber glass or borosilicate containers. Parafilm is

insufficient for long-term storage; use electrical tape or heat-shrink bands over the cap.

Temperature: Store at 2–8°C (Refrigerated) to minimize oxidation and degradation [5]. Allow

to warm to room temperature before opening to prevent condensation.

Handling & Transfer
Avoid Metal Contact: Pyridine derivatives can complex with transition metals. Use glass or

PTFE (Teflon) equipment.

Syringe Transfer: For small volumes (< 20 mL), use the "oven-dried syringe" technique to

extract the liquid through a septum, maintaining the inert atmosphere.
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Incompatibility:

Strong Oxidizers: Reaction may be vigorous/explosive.

Acid Chlorides/Anhydrides: Exothermic reaction generating ester derivatives and acid

byproducts.

Strong Acids: Exothermic salt formation.

Waste Disposal
Segregation: Do not mix with aqueous acid waste (exotherm risk) or oxidizer waste.

Stream: Dispose of as "Basic Organic Waste" or "Non-Halogenated Organic Solvent"

depending on facility codes.

Neutralization: Small spills can be absorbed; do not attempt to neutralize large volumes

without cooling, as acid-base neutralization is exothermic.

Emergency Response Procedures
In the event of exposure or release, rapid action is required.[7] The high boiling point means

the liquid will not evaporate quickly, creating a persistent contamination zone.

Incident Detected Identify Type

Skin/Eye Contact

Spill Release

Flush Water >15 min
(Remove Contacts)

Seek Medical Attention
(Show SDS)

Ventilate Area
(Evacuate if aerosolized)

Absorb with
Sand/Vermiculite

Collect in Sealed
Bag as HazWaste

Click to download full resolution via product page

Figure 2: Emergency response workflow for personnel exposure and laboratory spills.

Specific First Aid
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Eyes: Immediately flush with water for at least 15 minutes. Lifting upper and lower eyelids is

crucial.

Skin: Wash with soap and water. Do not use ethanol or other solvents to wash skin, as this

may increase transdermal absorption.

Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by

trained personnel.

Fire Fighting
Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Hazard: Emits toxic fumes under fire conditions (Nitrogen Oxides - NOx, Carbon Monoxide).

[4] Firefighters must wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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